Cas no 43001-25-8 (4-Iodobut-1-yne)
4-Iodobut-1-yne is an alkynyl halide compound featuring a terminal alkynyl group and an iodine atom. It serves as a versatile intermediate in organic synthesis, particularly in the construction of complex molecules. This compound offers high purity and stability, enabling efficient transformations in carbon-carbon bond formation. Its unique reactivity and structural features make it an indispensable tool for chemists engaged in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.
4-Iodobut-1-yne structure
Product Name:4-Iodobut-1-yne
CAS No:43001-25-8
MF:C4H5I
MW:179.986973524094
MDL:MFCD20414835
CID:2084004
PubChem ID:11084472
Update Time:2025-07-24
4-Iodobut-1-yne Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-1-butyne
- 4-?iodo-1-?Butyne
- 4-IODOBUT-1-YNE
- 1-Butyne,4-iodo
- 1-iodo-3-butyne
- 3-butyn-1-iodide
- 4-iodo-but-1-yne
- 4-iodobutyne
- 4-Jod-but-1-in
- 1-Iodobut-3-yne
- 3-Butynyl iodide
- 1-Butyne, 4-iodo-
- C4H5I
- SGLSTFIXVDSVNV-UHFFFAOYSA-N
- 6186AJ
- FCH2623381
- TRA0059433
- SY026540
- AC1965
- MFCD20414835
- CS-0088596
- EN300-211423
- CS-11617
- 43001-25-8
- DTXSID80454608
- SCHEMBL3178038
- DA-23101
- AKOS014114611
- TBA00125
- 832-869-4
- 4-Iodobut-1-yne
-
- MDL： MFCD20414835
- Inchi： 1S/C4H5I/c1-2-3-4-5/h1H,3-4H2
- InChI Key： SGLSTFIXVDSVNV-UHFFFAOYSA-N
- SMILES： ICCC#C
Computed Properties
- Exact Mass: 179.94400
- Monoisotopic Mass: 179.94360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 47.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.1
Experimental Properties
- Density: 1.852±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 61 ºC (80 Torr)
- Flash Point: 57.4±16.9 ºC,
- Refractive Index: 1.5504 (589.3 nm 19 ºC)
- Solubility: Very slightly soluble (0.72 g/l) (25 º C),
- PSA: 0.00000
- LogP: 1.44470
4-Iodobut-1-yne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EG415-200mg |
4-Iodobut-1-yne |
43001-25-8 | 95% | 200mg |
￥471.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EG415-50mg |
4-Iodobut-1-yne |
43001-25-8 | 95% | 50mg |
￥187.0 | 2022-09-28 | |
| abcr | AB526582-250 mg |
4-Iodo-1-butyne, 95%; . |
43001-25-8 | 95% | 250MG |
€119.40 | 2023-07-11 | |
| abcr | AB526582-1 g |
4-Iodo-1-butyne, 95%; . |
43001-25-8 | 95% | 1g |
€275.40 | 2023-07-11 | |
| abcr | AB526582-5 g |
4-Iodo-1-butyne, 95%; . |
43001-25-8 | 95% | 5g |
€673.20 | 2023-07-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852832-250mg |
4-Iodo-1-butyne |
43001-25-8 | 95% | 250mg |
￥470.70 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852832-1g |
4-Iodo-1-butyne |
43001-25-8 | 95% | 1g |
￥1,178.10 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852832-5g |
4-Iodo-1-butyne |
43001-25-8 | 95% | 5g |
￥3,555.00 | 2022-01-10 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY026540-0.25g |
4-Iodo-1-butyne |
43001-25-8 | ≥97% | 0.25g |
¥138.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY026540-1g |
4-Iodo-1-butyne |
43001-25-8 | ≥97% | 1g |
¥466.00 | 2025-04-14 |
4-Iodobut-1-yne Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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